(5E)-2-(2-chlorophenyl)-5-(4-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C18H12ClN3O2S
• Molecular Weight: 369.8 g/mol
• IUPAC Name: (5E)-2-(2-chlorophenyl)-5-[(4-methoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C18H12ClN3O2S/c1-24-12-8-6-11(7-9-12)10-15-17(23)22-18(25-15)20-16(21-22)13-4-2-3-5-14(13)19/h2-10H,1H3/b15-10+
• Standard InChI Key: OQJLEUZIDBADIM-XNTDXEJSSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/2\C(=O)N3C(=NC(=N3)C4=CC=CC=C4Cl)S2
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4Cl)S2

Introduction

The compound (5E)-2-(2-chlorophenyl)-5-(4-methoxybenzylidene)thiazolo[3,2-b]triazol-6(5H)-one is a complex heterocyclic organic molecule characterized by its unique structural features, including a thiazole ring fused with a triazole moiety. This compound has garnered significant attention in the field of medicinal chemistry due to its potential biological activities, particularly as an anticancer agent and for other therapeutic applications.

Synthesis

The synthesis of this compound typically involves a multi-component reaction. A common method includes the condensation of a thiazole derivative with an appropriate aldehyde in the presence of a base such as sodium acetate. This reaction can be performed under reflux conditions to facilitate the formation of the desired product.

Biological Activities

Compounds belonging to the class of thiazolo[3,2-b]triazole-6(5H)-ones are recognized for their diverse biological activities, including antitumor and antimicrobial effects. In vitro studies have shown promising results regarding the effectiveness of (5E)-2-(2-chlorophenyl)-5-(4-methoxybenzylidene)thiazolo[3,2-b]triazol-6(5H)-one against various cancer cell lines without significant toxicity to normal cells.

Mechanism of Action

The mechanism of action for compounds like (5E)-2-(2-chlorophenyl)-5-(4-methoxybenzylidene)thiazolo[3,2-b]triazol-6(5H)-one often involves interaction with biological targets such as enzymes or receptors. Studies have identified potential non-camptothecin topoisomerase 1 inhibitors within this class, highlighting their therapeutic potential.

Potential Applications

The potential applications of (5E)-2-(2-chlorophenyl)-5-(4-methoxybenzylidene)thiazolo[3,2-b]triazol-6(5H)-one span several fields, including pharmaceuticals, due to its structural complexity and potential therapeutic benefits. It is of significant interest in pharmaceutical research for its antitumor and antimicrobial properties.

Data Table: Biological Activities of Thiazolo[3,2-b]124triazole-6(5H)-ones

Compound Feature	Biological Activity
Thiazolo[3,2-b]triazole-6(5H)-ones	Antitumor, Antimicrobial
5-ene-thiazolo[3,2-b]triazole-6(5H)-ones	Anti-inflammatory, Analgesic, Antifungal, Antioxidant
Specific derivatives (e.g., 2h, 2i)	Excellent anticancer properties without toxicity to normal cells